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Compound of Interest

Compound Name: Adrenomedullin (16-31), human

Cat. No.: B612764 Get Quote

Adrenomedullin (16-31) Human Peptide:
Technical Support Center
For researchers, scientists, and drug development professionals utilizing Adrenomedullin (16-

31) human peptide, this technical support center provides essential information on stability,

storage, and handling to ensure the integrity and optimal performance of the peptide in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized Adrenomedullin (16-31) human peptide upon arrival?

A1: For long-term storage, the lyophilized powder should be stored at -20°C or -80°C. When

stored correctly, the peptide is stable for at least one to two years. For short-term storage of a

few days to weeks, the lyophilized peptide can be kept at 4°C. It is crucial to keep the vial

tightly sealed and protected from moisture.

Q2: What is the recommended solvent for reconstituting Adrenomedullin (16-31)?

A2: The recommended solvent for reconstituting Adrenomedullin (16-31) is sterile, distilled

water. The peptide is soluble in water at a concentration of ≥ 100 mg/mL. For some

applications, dissolving in a sterile, dilute (0.1%) acetic acid solution can also be an option,
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which can then be further diluted with the appropriate buffer. Some suppliers also note solubility

in DMSO.

Q3: How should I store the reconstituted Adrenomedullin (16-31) solution?

A3: Once reconstituted, the peptide solution is less stable than the lyophilized powder. For

optimal stability, it is recommended to aliquot the solution into single-use volumes to avoid

repeated freeze-thaw cycles. These aliquots should be stored at -20°C or -80°C. At -20°C, the

solution is generally stable for up to one month, while at -80°C, it can be stored for up to six

months. For very short-term storage (1-2 days), the solution can be kept at 4°C.

Q4: Can I store the reconstituted peptide at room temperature during my experiment?

A4: Lyophilized peptides are stable at room temperature for several days to weeks. However,

peptide solutions are much less stable. It is recommended to minimize the time the

reconstituted peptide is kept at room temperature. During experimental procedures, it is best

practice to keep the peptide solution on ice.
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Issue Possible Cause Recommended Solution

Reduced or no biological

activity

1. Improper storage leading to

degradation. 2. Repeated

freeze-thaw cycles of the

reconstituted solution. 3.

Incorrect reconstitution solvent

or pH. 4. Oxidation of the

peptide.

1. Ensure the peptide was

stored at the recommended

temperatures (-20°C or -80°C).

2. Aliquot the reconstituted

peptide to avoid multiple

freeze-thaw cycles. 3.

Reconstitute the peptide in

sterile, distilled water. Ensure

the final buffer pH is between 5

and 7 for optimal stability. 4. If

the peptide contains

susceptible residues, consider

using buffers degassed with an

inert gas like nitrogen or argon.

Precipitation of the peptide

upon reconstitution or after

freezing

1. The peptide has low

solubility in the chosen solvent.

2. The concentration is too

high. 3. The peptide is

aggregating.

1. Sonication can aid in

dissolving the peptide. Gently

warming the tube to 37°C may

also help. 2. Try reconstituting

at a lower concentration. 3. If

aggregation is suspected,

consult the manufacturer's

guidelines for specific

solubilization protocols.

Inconsistent results between

experiments

1. Variability in peptide

concentration due to improper

dissolution or storage. 2.

Degradation of the peptide

stock over time. 3. Species-

specific differences in activity.

1. Ensure the peptide is fully

dissolved before use. Use

freshly prepared dilutions for

each experiment. 2. Use a

fresh aliquot of the peptide for

each experiment to ensure

consistent activity. 3. Be aware

that Adrenomedullin (16-31)

has been shown to have

pressor activity in rats but not

in cats. Ensure the peptide is
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appropriate for your animal

model.[1]

Unexpected biological effects

The peptide fragment may

have different biological

activities compared to the full-

length Adrenomedullin.

Adrenomedullin (16-31) has

been reported to possess

pressor activity, unlike the

hypotensive effect of the full-

length peptide.[1] Review the

literature for the known effects

of this specific fragment in your

experimental system.

Data Presentation
Table 1: Recommended Storage Conditions for Adrenomedullin (16-31) Human Peptide

Form Storage Temperature Duration of Stability

Lyophilized Powder -80°C Up to 2 years

-20°C Up to 1 year

Room Temperature Short-term (days to weeks)

Reconstituted Solution -80°C Up to 6 months

-20°C Up to 1 month

Experimental Protocols
Protocol for Reconstitution of Adrenomedullin (16-31)
Human Peptide

Acclimatization: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can degrade the peptide.

Solvent Preparation: Use sterile, distilled water as the primary solvent. Ensure the solvent is

at room temperature.
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Reconstitution: Carefully add the appropriate volume of sterile water to the vial to achieve

the desired stock concentration. For example, to prepare a 1 mg/mL stock solution, add 1 mL

of water to a vial containing 1 mg of peptide.

Dissolution: Gently swirl or vortex the vial to ensure the peptide is completely dissolved. If

necessary, sonication in a water bath for a short period can aid dissolution. Avoid vigorous

shaking, which can cause aggregation.

Aliquoting and Storage: Once fully dissolved, immediately aliquot the stock solution into

single-use, low-protein-binding microcentrifuge tubes. Store these aliquots at -20°C or -80°C.

Mandatory Visualization
Adrenomedullin Signaling Pathway
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Adrenomedullin Signaling Pathway
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Caption: Adrenomedullin signaling cascade leading to vasodilation.
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Experimental Workflow for Peptide Handling

Peptide Handling and Storage Workflow

Receive Lyophilized Peptide
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Caption: Recommended workflow for handling and storing peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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